Cas no 2171422-47-0 (2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid
• CAS No: 2171422-47-0
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5899028
• PubChem ID: 165764577
• Update Time: 2025-05-26

2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid
• 2171422-47-0
• 2-[(2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidin-2-yl]acetic acid
• EN300-1580169

• Inchi： 1S/C27H30N2O6/c30-25(31)13-17-7-5-6-12-29(17)26(32)23-14-34-16-24(23)28-27(33)35-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22-24H,5-7,12-16H2,(H,28,33)(H,30,31)/t17-,23?,24?/m0/s1
• InChI Key： DPPXQOIXSFQVNF-XWFFHEKESA-N
• SMILES： O1CC(C(C1)C(N1CCCC[C@H]1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid

Introduction to 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic Acid (CAS No. 2171422-47-0)

2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid, identified by its CAS number 2171422-47-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group arrangement, which makes it a promising candidate for various biochemical applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, a piperidine moiety, and an oxolane ring system contributes to its unique chemical properties and biological relevance.

The structural design of 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid reflects a deep understanding of molecular interactions in drug discovery. The Fmoc group is widely employed in peptide synthesis due to its stability and ease of removal, making this compound a valuable intermediate in the development of peptide-based therapeutics. The (2S)-configuration at the chiral center ensures enantioselective properties, which are crucial for optimizing pharmacological activity while minimizing side effects.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral auxiliaries and ligands in modulating enzyme activity. The oxolane ring, also known as an epoxide, introduces rigidity to the molecular framework, enhancing binding affinity to biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have demonstrated that oxolane derivatives exhibit potent inhibitory effects on various kinases and proteases, making them attractive candidates for antineoplastic and anti-inflammatory drug development.

The piperidine scaffold is another key element that contributes to the pharmacological profile of this compound. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. Moreover, piperidine-based molecules often exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. These attributes make 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid a promising candidate for CNS-targeted therapies.

In the context of current research, there is growing interest in developing novel compounds that can modulate protein-protein interactions (PPIs). The unique combination of functional groups in this molecule positions it as a potential scaffold for designing PPI inhibitors. For example, the fluorenylmethoxycarbonyl group can be used as a handle for further derivatization, allowing chemists to explore diverse chemical space while maintaining the core structural features necessary for biological activity.

One notable application of this compound is in the field of enzyme inhibition. Enzymes such as kinases and proteases play pivotal roles in numerous disease pathways, including cancer and inflammation. By leveraging the chiral center and the presence of multiple functional groups, researchers can fine-tune the binding affinity and selectivity of inhibitors targeting these enzymes. Preliminary studies have shown that derivatives of 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidin-2-ylacetic acid exhibit promising inhibitory activity against several key enzymes implicated in these diseases.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition-metal catalysis and asymmetric hydrogenation has been instrumental in achieving the desired stereochemical outcome. These methodologies not only enhance efficiency but also allow for scalable production, which is essential for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of this compound with its target enzymes. These studies provide valuable insights into how structural modifications can be made to improve potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce the time-to-market for new therapeutics.

The potential therapeutic applications of CAS No. 2171422-47-0 extend beyond enzyme inhibition. Emerging evidence suggests that this compound may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such findings open up new avenues for exploring its use in combating resistant bacterial strains.

In conclusion, 2-(2S)-1-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)oxolane}-3-carbonylpiperidin}-2-yiacetic acid (CAS No. 2171422}-47}-0) represents a significant advancement in pharmaceutical chemistry with its complex stereochemistry and multifunctional design. Its potential applications in enzyme inhibition, CNS drug development, and antimicrobial therapy highlight its versatility as a pharmacological scaffold. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a crucial role in addressing unmet medical needs.